Cas no 76948-72-6 (Cleomiscosin A)

Cleomiscosin A is a coumarin lignin produced in Macaranga adenantha Conclusion: cleomiscosin a has the activity of secreting TNF alpha from mouse peritoneal macrophages

Cleomiscosin A structure

Product Name:Cleomiscosin A

CAS No:76948-72-6

Molecular Formula:C₂₀H₁₈O₈

Molecular Weight:386.35212

CID:567264

PubChem ID:335652

Cleomiscosin A Properties

Names and Identifiers

- 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-,(2R,3R)-rel-
- 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymet...
- Cleomiscosin A
- (2R,3R)-rel-2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one
- 9H-pyrano-(2,3-f)-1,4-benzodioxin-9-one-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-trans-(+/-)
- NSC 346197
- [ "" ]
- (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
- 9H-Pyrano(2,3-f)-1,4-benzodioxin-9-one, 2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-, trans-(+-)-
- SCHEMBL14296938
- 3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
- FT-0775834
- (2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
- MS-26372
- CHEMBL510091
- DTXSID701317390
- CleomiscosinA
- 9H-pyrano[2,3-f]-1,4-benzodioxin-9-one, 2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-, (2R,3R)-
- 76948-72-6
- BDA94872
- Q27106181
- 1482512-83-3
- (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydro-9H-[1,4]dioxino[2,3-h]chromen-9-one
- HY-N3595
- CHEBI:3740
- SCHEMBL2727534
- AKOS032948582
- (2R,3R)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[2,3-f][1,4]benzodioxin-9-one
- CS-0023911
- C09922
- NSC346197
- NSC-346197
- E88640
- (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydro-9H-(1,4)dioxino(2,3-h)chromen-9-one
- (2R,3R)-rel-2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one; trans-(+/-)-2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one; NSC 346197
- +Expand
- MDL： MFCD17167052
- InChIKey： OCBGWPJNUZMLCA-RDJZCZTQSA-N
- Inchi： InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-20-18-11(4-6-16(23)27-18)8-14(25-2)19(20)28-17/h3-8,15,17,21-22H,9H2,1-2H3/t15-,17-/m0/s1
- SMILES： COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O

Computed Properties

Exact Mass: 386.10000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 386.10016753g/mol
Heavy Atom Count: 28
Complexity: 595
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 104Å²

Experimental Properties

LogP: 2.38920
PSA: 107.59000
Refractive Index: 1.618
Boiling Point: 632.7°C at 760 mmHg
Melting Point: 245-247 ºC
Flash Point: 228.5°C
Color/Form: Powder
Density: 1.403

Cleomiscosin A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6HJ-5mg	cleomiscosin A	76948-72-6	99%	5mg	$324.00	2024-04-21
A2B Chem LLC	AH54103-1mg	Cleomiscosin A	76948-72-6	99%	1mg	$145.00	2024-04-19
Aaron	AR00G6PV-5mg	cleomiscosin A	76948-72-6		5mg	$632.00
ChemFaces	CFN97252-5mg	Cleomiscosin A	76948-72-6	>=98%	5mg	$238
MedChemExpress	HY-N3595-10mM*1mLinDMSO	Cleomiscosin A	76948-72-6	99.15%	10mM*1mLinDMSO	￥4400	2023-07-26
TRC	C573050-1mg	Cleomiscosin A	76948-72-6		1mg	$ 207.00	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1511-5 mg	Cleomiscosin A	76948-72-6		5mg	￥4095.00	2022-04-26

Cleomiscosin A Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:76948-72-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:76948-72-6)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Cleomiscosin A Related Literature

1. Oligomeric isoflavonoids. Part 2. Structure and synthesis of xanthocercin A and B, the first isoflavono-lignoids

S. Catherine Bezuidenhout,Barend C. B. Bezuidenhoudt,E. Vincent Brandt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1988 1237
2. Synthesis of coumarinolignans through chemical and enzymic Oxidation

Lee-Juian Lin,Geoffrey A. Cordell J. Chem. Soc. Chem. Commun. 1984 160
3. Acer okamotoanum and isoquercitrin improve cognitive function via attenuation of oxidative stress in high fat diet- and amyloid beta-induced mice

Ji Hyun Kim,Sanghyun Lee,Eun Ju Cho Food Funct. 2019 10 6803
4. Synthesis and biology of 1,4-benzodioxane lignan natural products

Lisa I. Pilkington,David Barker Nat. Prod. Rep. 2015 32 1369
5. Application of the SINEPT pulse programme in the structure elucidation of coumarinoligans

Lee-Juian Lin,Geoffrey A. Cordell J. Chem. Soc. Chem. Commun. 1986 377
6. Recent advances in research on lignans and neolignans

Rémy Bertrand Teponno,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2016 33 1044
7. Chemo- and bioinformatics resources for in?silico drug discovery from medicinal plants beyond their traditional use: a critical review

Alexey A. Lagunin,Rajesh K. Goel,Dinesh Y. Gawande,Priynka Pahwa,Tatyana A. Gloriozova,Alexander V. Dmitriev,Sergey M. Ivanov,Anastassia V. Rudik,Varvara I. Konova,Pavel V. Pogodin,Dmitry S. Druzhilovsky,Vladimir V. Poroikov Nat. Prod. Rep. 2014 31 1585
8. Prediction of the targets of the main components in blood after oral administration of Xanthii Fructus: a network pharmacology study

Yanshuang Zhuang,Kunming Qin,Bing Yang,Xiao Liu,Baochang Cai,Hao Cai RSC Adv. 2018 8 8870
9. Coumarins

R. D. H. Murray Nat. Prod. Rep. 1989 6 591
10. Lignans, neolignans, and related compounds

D. A. Whiting Nat. Prod. Rep. 1987 4 499

Related Categories

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(CAS:76948-72-6)Cleomiscosin A

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